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Compound of Interest

Compound Name: SCH 51344

Cat. No.: B1680910

For Researchers, Scientists, and Drug Development Professionals

Abstract

SCH 51344 is a pyrazolo-quinoline derivative identified as a potent inhibitor of the Ras/Rac
signaling pathway and, more recently, as a potent inhibitor of the human mutT homolog MTHL1.
It effectively reverses key aspects of Ras-induced malignant transformation, including
morphological changes and anchorage-independent growth, by specifically blocking the
Ras/Rac-dependent cell morphology pathway. This document provides detailed application
notes on the stability and formulation of SCH 51344 for research purposes, with a focus on
preparing it for potential in vivo studies. While comprehensive in vivo delivery and stability data
for SCH 51344 is not currently available in peer-reviewed literature, this guide offers protocols
based on established chemical properties and vendor-supplied formulation guidelines to aid
researchers in their experimental design.

Chemical and Physical Properties

A summary of the key chemical and physical properties of SCH 51344 is presented in the table
below.
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Property Value Reference
Molecular Formula C16H20N4O3

Molecular Weight 316.4 g/mol

Appearance Crystalline solid

Purity >98%

CAS Number 171927-40-5

Stability and Storage

Proper storage of SCH 51344 is crucial to maintain its integrity and activity. The following table
summarizes recommended storage conditions for both the solid compound and solutions.

Storage )

Form Duration Reference
Temperature

Solid (Powder) -20°C > 4 years

Solid (Powder) -20°C (long term) Months to years [1]

Solid (Powder) 0 - 4°C (short term) Days to weeks [1]

Solution in DMSO -80°C 6 months

Solution in DMSO -20°C 1 month

Note: The compound is shipped at ambient temperature, as it is considered stable for a few
weeks under these conditions.[1] For long-term viability, adherence to the recommended
storage conditions is essential.

Solubility

The solubility of SCH 51344 in various solvents is a critical factor for preparing stock solutions
and experimental formulations.
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Solvent Solubility Reference
DMSO 30 mg/mL

DMF 20 mg/mL

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL

Ethanol 0.25 mg/mL

Signaling Pathway

SCH 51344 inhibits the Ras/Rac-mediated cell morphology pathway. The diagram below
illustrates its point of intervention, acting downstream of Ras and Rac to block membrane
ruffling, a key process in cell motility and transformation, without affecting the ERK/JNK kinase

pathways.
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Preparation

Weigh SCH 51344 Powder

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

In Vivo Formulation (Example)

10-30 mg/mL Stock Solution

Add PEG300

Add DMSO Stock

Add Tween-80

Add Saline

Final Formulation for Injection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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